Cas no 75717-77-0 (2,4-Dichloro-1-ethynylbenzene)
2,4-Dichloro-1-ethynylbenzene structure
Product Name:2,4-Dichloro-1-ethynylbenzene
CAS No:75717-77-0
MF:C8H4Cl2
MW:171.02336025238
MDL:MFCD11655752
CID:539088
PubChem ID:12639753
Update Time:2025-04-19
2,4-Dichloro-1-ethynylbenzene Chemical and Physical Properties
Names and Identifiers
-
- 2,4-Dichlorophenylacetylene
- 2,4-Dichloro-1-ethynylbenzene
- Benzene, 2,4-dichloro-1-ethynyl-
- 2,3:5,6-DI-O-ISOPROPYLIDENE-A-D-MANNOFURANOSE
- 2,4-dichloro ethynylbenzene
- 2,4-dichloro-1-ethynyl-benzene
- Benzene,2,4-dichloro-1-ethynyl
- Y4013
- (2,4-dichlorophenyl)acetylene
- RMSZXRRYRZBYTC-UHFFFAOYSA-N
- TRA0079058
- RP02654
- SY023558
- AM804326
- AB0036809
- J-507112
- CS-0038398
- DTXSID70505299
- AKOS012333111
- A865629
- AB92910
- 75717-77-0
- AS-19687
- MFCD11655752
- SCHEMBL2783347
- FT-0726812
- EN300-1254697
- DB-022203
-
- MDL： MFCD11655752
- Inchi： 1S/C8H4Cl2/c1-2-6-3-4-7(9)5-8(6)10/h1,3-5H
- InChI Key： RMSZXRRYRZBYTC-UHFFFAOYSA-N
- SMILES： ClC1C=C(C=CC=1C#C)Cl
Computed Properties
- Exact Mass: 169.96900
- Monoisotopic Mass: 169.9690055g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 156
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 0
Experimental Properties
- Melting Point: 57-59°C
- Boiling Point: 218.7±30.0℃ at 760 mmHg
- PSA: 0.00000
- LogP: 2.97470
2,4-Dichloro-1-ethynylbenzene Security Information
- Signal Word：Warning
- Hazard Statement： H315; H319; H335
- Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- Storage Condition：Store at room temperature
2,4-Dichloro-1-ethynylbenzene Customs Data
- HS CODE：2903999090
- Customs Data：
China Customs Code:
2903999090Overview:
2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
2,4-Dichloro-1-ethynylbenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLY8012-1 G |
2,4-dichloro-1-ethynylbenzene |
75717-77-0 | 95% | 1g |
¥ 1,907.00 | 2021-05-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLY8012-5 G |
2,4-dichloro-1-ethynylbenzene |
75717-77-0 | 95% | 5g |
¥ 5,722.00 | 2021-05-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLY8012-10 G |
2,4-dichloro-1-ethynylbenzene |
75717-77-0 | 95% | 10g |
¥ 9,497.00 | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-SG609-50mg |
2,4-Dichloro-1-ethynylbenzene |
75717-77-0 | 97+% | 50mg |
253.0CNY | 2021-07-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-SG609-1g |
2,4-Dichloro-1-ethynylbenzene |
75717-77-0 | 97+% | 1g |
1717.0CNY | 2021-07-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-SG609-250mg |
2,4-Dichloro-1-ethynylbenzene |
75717-77-0 | 97+% | 250mg |
958CNY | 2021-05-07 | |
| Alichem | A019086512-1g |
2,4-Dichloro-1-ethynylbenzene |
75717-77-0 | 95% | 1g |
$300.98 | 2023-09-01 | |
| Alichem | A019086512-5g |
2,4-Dichloro-1-ethynylbenzene |
75717-77-0 | 95% | 5g |
$948.70 | 2023-09-01 | |
| Fluorochem | 046027-250mg |
2,4-Dichlorophenylacetylene |
75717-77-0 | 97% | 250mg |
￡134.00 | 2022-02-28 | |
| Fluorochem | 046027-1g |
2,4-Dichlorophenylacetylene |
75717-77-0 | 97% | 1g |
￡336.00 | 2022-02-28 |
2,4-Dichloro-1-ethynylbenzene Related Literature
-
Matthew A. Barrett,Marcus Trapp,Wiebke Lohstroh,Tilo Seydel,Jacques Ollivier,Matthias Ballauff,Norbert A. Dencher,Thomas Hauß Soft Matter, 2016,12, 1444-1451
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
75717-77-0 (2,4-Dichloro-1-ethynylbenzene) Related Products
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- 827574-78-7(Benzene, 1-chloro-2-[(3-methylphenyl)ethynyl]-)
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